Cas no 2007462-31-7 (tert-butyl N-2-amino-3-(2,5-dimethylphenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(2,5-dimethylphenyl)propylcarbamate
• CAS No: 2007462-31-7
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 5968047
• PubChem ID: 165638919
• Update Time: 2025-07-17

tert-butyl N-2-amino-3-(2,5-dimethylphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(2,5-dimethylphenyl)propylcarbamate
• 2007462-31-7
• tert-butyl N-[2-amino-3-(2,5-dimethylphenyl)propyl]carbamate
• EN300-1893083

• Inchi： 1S/C16H26N2O2/c1-11-6-7-12(2)13(8-11)9-14(17)10-18-15(19)20-16(3,4)5/h6-8,14H,9-10,17H2,1-5H3,(H,18,19)
• InChI Key： UCKCDATYKVLEOU-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=C(C)C=CC=1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.199428076g/mol
• Monoisotopic Mass: 278.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-3-(2,5-dimethylphenyl)propylcarbamate

Introduction to Tert-butyl N-2-amino-3-(2,5-dimethylphenyl)propylcarbamate (CAS No. 2007462-31-7)

Tert-butyl N-2-amino-3-(2,5-dimethylphenyl)propylcarbamate, identified by its CAS number 2007462-31-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to serve as key intermediates in the synthesis of various bioactive molecules. The structural features of this carbamate derivative, particularly the presence of a tert-butyl group, a 2-amino substituent, and a 2,5-dimethylphenyl moiety, contribute to its unique chemical properties and potential applications in drug development.

The tert-butyl group at the nitrogen position of the carbamate moiety enhances the stability of the compound, making it a valuable scaffold for further functionalization. This stability is particularly advantageous in multi-step synthetic pathways where harsh reaction conditions are often employed. Additionally, the 2-amino group provides a reactive site for further derivatization, allowing chemists to introduce additional functional groups or linkages that can tailor the compound’s biological activity. The 2,5-dimethylphenyl ring introduces steric hindrance and electronic effects that can influence the compound’s interactions with biological targets, making it a promising candidate for modulating enzyme activity or receptor binding.

In recent years, there has been growing interest in carbamate-based compounds due to their potential as pharmacological agents. Carbamates have been explored as inhibitors of various enzymes and as modulators of neurotransmitter systems. For instance, derivatives of carbamates have shown promise in the development of treatments for neurological disorders, including Alzheimer’s disease and Parkinson’s disease, by targeting acetylcholinesterase and other relevant enzymes. The structural motif present in Tert-butyl N-2-amino-3-(2,5-dimethylphenyl)propylcarbamate aligns well with these therapeutic areas, suggesting that it may exhibit inhibitory activity against certain enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like Tert-butyl N-2-amino-3-(2,5-dimethylphenyl)propylcarbamate to biological targets. These studies have highlighted the importance of optimizing steric and electronic properties to enhance binding efficacy. The combination of the tert-butyl group, 2-amino substituent, and 2,5-dimethylphenyl ring in this compound suggests that it may interact with specific pockets on enzymes or receptors, potentially leading to high-affinity binding. Such interactions could be exploited for therapeutic purposes if further research validates these predictions.

The synthesis of Tert-butyl N-2-amino-3-(2,5-dimethylphenyl)propylcarbamate involves several key steps that showcase modern synthetic methodologies. The introduction of the carbamate group typically requires condensation reactions between an amine derivative and a carboxylic acid or its activated form. In this case, the reaction likely involves the condensation of N-(3-(2,5-dimethylphenyl)propyl)amine with an appropriate carbonyl compound under acidic or basic conditions. The use of protecting groups may be necessary to ensure regioselectivity and prevent unwanted side reactions.

The presence of the tert-butyl group necessitates careful handling during synthesis to avoid decomposition or rearrangement under extreme conditions. However, its stability under standard reaction conditions makes it a favorable choice for constructing more complex molecules. The 2-amino group can be further functionalized through nucleophilic substitution reactions or coupling reactions with other biomolecules, such as sugars or peptides, expanding its utility as a building block in drug design.

One area where derivatives like Tert-butyl N-2-amino-3-(2,5-dimethylphenyl)propylcarbamate show promise is in the development of enzyme inhibitors. Enzymes play crucial roles in numerous biological pathways, and inhibiting their activity can lead to therapeutic benefits. For example, inhibitors targeting kinases or proteases have been successfully developed into drugs for cancer treatment. The structural features of this compound could allow it to interact with active sites on such enzymes by forming hydrogen bonds or hydrophobic interactions with key residues.

Another potential application lies in the modulation of neurotransmitter systems. Neurotransmitters like dopamine and serotonin are involved in regulating mood, cognition, and other physiological processes. Modulating their levels through small-molecule inhibitors can have significant therapeutic implications. The presence of both aromatic rings and polar functional groups in Tert-butyl N-2-amino-3-(2,5-dimethylphenyl)propylcarbamate suggests that it may interact with neurotransmitter receptors or transporters.

The development of new drugs often involves iterative optimization based on biological activity data obtained from high-throughput screening (HTS) or rational design approaches. Computational tools such as molecular docking simulations can accelerate this process by predicting how different derivatives might bind to biological targets. These predictions can guide synthetic efforts toward compounds with higher affinity and selectivity for desired targets.

In conclusion,Tert-butyl N-2-amino-3-(2,5-dimethylphenyl)propylcarbamate (CAS No. 2007462-31-7) is a versatile compound with potential applications in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for further functionalization and exploration in medicinal chemistry. While current research has not fully elucidated its biological activity or therapeutic potential,Tert-butyl N-2-amino-3-(2,5-dimethylphenyl)propylcarbamate represents an important intermediate that could lead to novel bioactive molecules addressing various diseases.